![molecular formula C9H6ClNO B073993 7-Chloro-4-hydroxyquinoline CAS No. 86-99-7](/img/structure/B73993.png)
7-Chloro-4-hydroxyquinoline
Overview
Description
7-Chloro-4-hydroxyquinoline (7-Cl-4-HQ) is a synthetic compound that is widely used in scientific research due to its unique properties. It is a chlorinated quinoline derivative that can be synthesized in a variety of ways, and it has a wide range of applications in the lab.
Scientific Research Applications
Antitumor Drug and Antioxidant Properties : A study by Liu et al. (2002) explored the relationship between the structure of 4-hydroxyquinoline derivatives, including 7-Chloro-4-hydroxyquinoline, and their antioxidant effects against free-radical-initiated peroxidation in human erythrocytes. They found that this compound exhibited antioxidant properties, indicating potential as an antitumor drug (Liu, Han, Lin, & Luo, 2002).
Neurotoxicity in Pharmaceutical Applications : Mao and Schimmer (2008) discussed the toxicology of Clioquinol (5-Chloro-7-iodo-quinolin-8-ol), a derivative of 8-hydroxyquinoline, which was used as an oral anti-parasitic agent and investigated for the treatment of Alzheimer's disease. The study highlighted its neurotoxicity in patients, leading to its withdrawal from the market in the 1970s (Mao & Schimmer, 2008).
Synthesis and Chemical Properties : Mongin et al. (1996) investigated the use of pyridine hydrochloride as a reagent for synthesizing chloro compounds, including 7-Chloro-8-hydroxyquinoline, from their bromo derivatives in pyridine and quinoline series (Mongin, Mongin, Trécourt, Godard, & Quéguiner, 1996).
Application in Metal Ion Analysis : Fernaǹdo, Ludekens, and Gnanasoorian (1956) investigated the use of a chloromethyl derivative of 8-hydroxyquinoline, potentially 7-chloromethyl-8-hydroxyquinoline hydrochloride, as an analytical reagent for metal ions in acid solutions (Fernaǹdo, Ludekens, & Gnanasoorian, 1956).
Liposome-Water Partitioning : Kaiser and Escher (2006) studied the partitioning of 8-hydroxyquinolines, including this compound, into liposomes. Their research was focused on understanding the bioavailability and toxicity of mixtures involving these compounds (Kaiser & Escher, 2006).
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The biochemical properties of 7-Chloroquinolin-4-ol are not fully understood yet. It is known that it can interact with various enzymes, proteins, and other biomolecules. The nature of these interactions is complex and may involve binding interactions, enzyme inhibition or activation, and changes in gene expression .
Cellular Effects
It is believed to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
7-chloro-1H-quinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-5H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMFXTXKSWIDMER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90235344 | |
Record name | 7-Chloro-4-hydroxyquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90235344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86-99-7, 23833-97-8 | |
Record name | 7-Chloro-4-hydroxyquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-4-hydroxyquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000086997 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chloroxoquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023833978 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7-Chloro-4-hydroxyquinoline | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38928 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7-Chloro-4-hydroxyquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90235344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloroquinolin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.560 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CHLOROXOQUINOLINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/23FWH4CH0U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 7-Chloro-4-hydroxyquinoline interact with biological targets?
A1: Research indicates that this compound derivatives, particularly those with carboxylic acid substitutions at the 3rd position, act as antagonists of the inhibitory glycine receptor (GlyR). [] These derivatives exhibit a mixed mode of action, displaying both competitive and non-competitive antagonism towards glycine binding. [] This suggests they can interact with different sites on the GlyR, potentially influencing its function in various ways.
Q2: Does incorporating this compound into β-cyclodextrin impact its biological activity?
A2: Yes, forming inclusion complexes with β-cyclodextrin significantly alters the antioxidant activity of this compound. [] When complexed with β-cyclodextrin, this compound demonstrates enhanced concentration-dependent antioxidant properties against free-radical-induced hemolysis in human erythrocytes. [] Interestingly, the carboxylic acid derivative (this compound-3-carboxylic acid) loses this antioxidant activity when complexed with β-cyclodextrin. [] This highlights the importance of structural modifications and formulation strategies in modulating the biological activity of this compound.
Q3: Are there structural variations of this compound that impact its interaction with the glycine receptor?
A3: Yes, substitutions on the quinoline ring system significantly influence the interaction with GlyR. [] For example, while 5,7-dichloro-4-hydroxyquinoline-3-carboxylic acid exhibits mixed competitive and non-competitive antagonism, the 7-trifluoromethyl analog displays purely competitive antagonism. [] This suggests that the chlorine atom at the 5th position and the type of substituent at the 7th position are crucial for the non-competitive binding mode.
Q4: What is known about the metabolism of this compound in humans?
A4: Studies show that this compound is a metabolite of chloroquine in humans. [] This suggests that the human body can metabolize chloroquine to produce this compound.
Q5: Are there crystallographic studies available that provide insights into the binding of this compound to its targets?
A5: Yes, a crystal structure of PDE10A2 with a fragment identified as 7-Chloroquinolin-4-ol (ZT0120) has been reported. [] This structural information can be valuable for understanding the specific interactions between this compound and its target proteins.
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